N1-(3-chloro-4-fluorophenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C20H22ClFN4O2/c1-13-10-16(4-7-23-13)26-8-5-14(6-9-26)12-24-19(27)20(28)25-15-2-3-18(22)17(21)11-15/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3,(H,24,27)(H,25,28)
• InChI Key: JSYBAXOGRBCVJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C20H22ClFN4O2
• Molecular Weight: 404.9 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H22ClFN4O2 and its molecular weight is 404.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Conformational Analysis and Crystal Structure : A study on a structurally related compound, focusing on its conformational analysis and crystal structure, demonstrates the synthesis and detailed characterization, including NMR analyses and thermal stability assessments. Such studies are essential for understanding the physical and chemical properties of complex compounds, which is a crucial step in their application in scientific research (Ribet et al., 2005).

Receptor Binding and Pharmacological Effects

• Pharmacological and Behavioral Profile : Investigation of compounds targeting neurotransmitter receptors, such as the study on ACP-103, which is a potent 5-HT2A receptor inverse agonist. These studies provide insights into the pharmacological profiles and potential therapeutic applications of compounds, indicating a methodological approach for assessing the biological activities of chemical compounds in neurological contexts (Vanover et al., 2006).

Metabolism and Pharmacokinetics

• Metabolism Studies : Research on the metabolism of LY654322 to an unusual diimidazopyridine metabolite provides a framework for studying the metabolic pathways and transformation products of complex compounds. Understanding metabolism is crucial for predicting the pharmacokinetics, potential toxicities, and therapeutic applications of new drugs (Borel et al., 2011).

Application in Medical Imaging

• PET Radiotracer Development : The feasibility of synthesizing PET radiotracers, as seen in the study of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, provides a model for the development of imaging agents. Such compounds can be utilized in studying receptor distribution and function in vivo, offering a pathway for the application of complex chemical compounds in diagnostic imaging (Katoch-Rouse et al., 2003).